Cas no 87378-58-3 (tert-Butyl 2-(trifluoromethyl)imidazo[1,2-a]pyridine-3-carboxylate)

• Product Name: tert-Butyl 2-(trifluoromethyl)imidazo[1,2-a]pyridine-3-carboxylate
• CAS No: 87378-58-3
• MF: C₁₃H₁₃F₃N₂O₂
• MW: 286.249733686447
• CID: 1092103
• PubChem ID: 12958924
• Update Time: 2025-06-14

tert-Butyl 2-(trifluoromethyl)imidazo[1,2-a]pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 2-(trifluoromethyl)imidazo[1,2-a]pyridine-3-carboxylate
• 87378-58-3
• tert-Butyl2-(trifluoromethyl)imidazo[1,2-a]pyridine-3-carboxylate

• Inchi： 1S/C13H13F3N2O2/c1-12(2,3)20-11(19)9-10(13(14,15)16)17-8-6-4-5-7-18(8)9/h4-7H,1-3H3
• InChI Key： DQQPQRWXZXTFFS-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(=O)OC(C)(C)C)N2C=CC=CC2=N1)(F)F

Computed Properties

• Exact Mass: 286.09291215g/mol
• Monoisotopic Mass: 286.09291215g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 43.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on tert-Butyl 2-(trifluoromethyl)imidazo[1,2-a]pyridine-3-carboxylate

tert-Butyl 2-(trifluoromethyl)imidazo[1,2-a]pyridine-3-carboxylate (CAS No. 87378-58-3): A Versatile Building Block in Modern Organic Synthesis

The compound tert-Butyl 2-(trifluoromethyl)imidazo[1,2-a]pyridine-3-carboxylate (CAS No. 87378-58-3) is a highly specialized organic intermediate that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring an imidazo[1,2-a]pyridine core and a trifluoromethyl group, makes it a valuable scaffold for designing bioactive molecules. Researchers and industries are increasingly exploring its potential due to its role in drug discovery and material science.

One of the key reasons for the growing interest in tert-Butyl 2-(trifluoromethyl)imidazo[1,2-a]pyridine-3-carboxylate is its applicability in medicinal chemistry. The imidazo[1,2-a]pyridine moiety is a privileged structure in drug design, often found in compounds with antimicrobial, antiviral, and anticancer properties. The addition of a trifluoromethyl group enhances metabolic stability and lipophilicity, which are critical for improving drug bioavailability. This aligns with current trends in small molecule therapeutics, where researchers seek to optimize pharmacokinetic profiles.

In addition to pharmaceuticals, CAS No. 87378-58-3 is also relevant in the development of agrochemicals. The trifluoromethyl group is a common feature in modern pesticides and herbicides due to its ability to resist degradation and enhance target binding. As the demand for sustainable and efficient crop protection solutions rises, compounds like tert-Butyl 2-(trifluoromethyl)imidazo[1,2-a]pyridine-3-carboxylate are becoming indispensable tools for chemists.

The synthesis of tert-Butyl 2-(trifluoromethyl)imidazo[1,2-a]pyridine-3-carboxylate typically involves multi-step organic reactions, including cyclization and esterification. Advanced techniques such as microwave-assisted synthesis and flow chemistry are being explored to improve yield and reduce environmental impact. These methods resonate with the broader shift toward green chemistry, a topic frequently searched by professionals aiming to minimize waste and energy consumption.

Another area of interest is the compound's role in material science. The imidazo[1,2-a]pyridine scaffold can be incorporated into organic electronic materials, such as OLEDs (organic light-emitting diodes), due to its electron-rich nature. This connects to the booming field of flexible electronics, a hot topic among tech enthusiasts and researchers alike.

For those searching for CAS No. 87378-58-3 suppliers or tert-Butyl 2-(trifluoromethyl)imidazo[1,2-a]pyridine-3-carboxylate price, it's important to note that the compound is typically available through specialized chemical vendors. Quality control, purity (>98%), and scalability are critical factors to consider, as they directly impact research outcomes. Keywords like high-purity imidazo[1,2-a]pyridine derivatives and custom synthesis services are often associated with such queries.

In summary, tert-Butyl 2-(trifluoromethyl)imidazo[1,2-a]pyridine-3-carboxylate (CAS No. 87378-58-3) is a multifaceted compound with applications spanning drug discovery, agrochemical development, and advanced materials. Its structural features and synthetic versatility make it a cornerstone in modern organic chemistry, addressing both academic and industrial needs. As research continues to evolve, this compound is poised to play an even greater role in addressing global challenges in health and technology.